99-11-6

Citrazinic acid

In Stock

• CAS RN:
• 99-11-6

• Formula:
• C6H5NO4

• InChI:
• InChI=1S/C6H5NO4/c8-4-1-3(6(10)11)2-5(9)7-4/h1-2H,(H,10,11)(H2,7,8,9)

• InChIKey:
• CSGQJHQYWJLPKY-UHFFFAOYSA-N

• Citrazinic acid inhibits 3-dehydroquinate dehydratase from Mycobacterium tuberculosis.

N-(2-Bromoethyl)aniline

Usually In Stock

• CAS RN:
• 699-11-6

• Formula:
• C8H10BrN

• InChI:
• InChI=1S/C8H10BrN/c9-6-7-10-8-4-2-1-3-5-8/h1-5,10H,6-7H2

• InChIKey:
• AQRDPQOVPUDAQO-UHFFFAOYSA-N

• N-(2-Bromoethyl)aniline is a useful research compound. Its molecular formula is C8H10BrN and its molecular weight is 200.08 g/mol. The purity is usually 95%.

Phenazine methosulfate

In Stock

• CAS RN:
• 299-11-6

• Formula:
• C14H14N2O4S

• InChI:
• InChI=1S/C13H11N2.CH4O4S/c1-15-12-8-4-2-6-10(12)14-11-7-3-5-9-13(11)15;1-5-6(2,3)4/h2-9H,1H3;1H3,(H,2,3,4)/q+1;/p-1

• InChIKey:
• RXGJTUSBYWCRBK-UHFFFAOYSA-M

• Phenazine is a free radical generator. It has been used as an electron transfer reactant in cell viability assays. Phenazine (10 µM) induces ssDNA break formation in the presence of the reducing agent NADPH in a cell-free plasmid cleavage assay when used at a concentration of 10 µM. It induces oxidative DNA damage in an alkaline comet assay and apoptosis in A375 melanoma cells when used at a concentration of 10 µM. Phenazine (20 nM) oxidizes cysteine-containing proteins in HepG2 cells.
  5-methylphenazinium methyl sulfate is an azaheterocycle sulfate salt and a member of phenazines.
  Used as an electron carrier in place of the flavine enzyme of Warburg in the hexosemonophosphate system and also in the preparation of SUCCINIC DEHYDROGENASE.
  

2-amino-6,7-dihydro-1H-indeno[6,7,1-def]isoquinoline-1,3(2H)-dione

In Stock

• CAS RN:
• 5699-11-6

• Formula:
• C14H10N2O2

• InChI:
• InChI=1S/C14H10N2O2/c15-16-13(17)9-5-3-7-1-2-8-4-6-10(14(16)18)12(9)11(7)8/h3-6H,1-2,15H2

• InChIKey:
• VDBOIWFDORYNHE-UHFFFAOYSA-N

• 2-amino-6,7-dihydro-1H-indeno[6,7,1-def]isoquinoline-1,3(2H)-dione is a useful research compound. Its molecular formula is C14H10N2O2 and its molecular weight is 238.24 g/mol. The purity is usually 95%.

1,4-Dioxa-8-azaspiro[4.5]decane hydrochloride

In Stock

• CAS RN:
• 42899-11-6

• Formula:
• C7H14ClNO2

• InChI:
• InChI=1S/C7H13NO2.ClH/c1-3-8-4-2-7(1)9-5-6-10-7;/h8H,1-6H2;1H

• InChIKey:
• VXBPZOLCIITMPB-UHFFFAOYSA-N

• 1,4-Dioxa-8-azaspiro[4.5]decane hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.64 g/mol. The purity is usually 95%.

5-Deuteriothiophene-2-carboxylic acid

Usually In Stock

• CAS RN:
• 13999-11-6

• Formula:
• C5H4O2S

• InChI:
• InChI=1S/C5H4O2S/c6-5(7)4-2-1-3-8-4/h1-3H,(H,6,7)/i3D

• InChIKey:
• QERYCTSHXKAMIS-WFVSFCRTSA-N

• 5-Deuteriothiophene-2-carboxylic acid, also known as 5-Deuteriothiophene-2-carboxylic acid, is a useful research compound. Its molecular formula is C5H4O2S and its molecular weight is 129.16 g/mol. The purity is usually 95%.

2-Chloro-6-(4-oxopiperidin-1-yl)isonicotinonitrile

• CAS RN:
• 848499-11-6

• Formula:
• C11H10ClN3O

• InChI:
• InChI=1S/C11H10ClN3O/c12-10-5-8(7-13)6-11(14-10)15-3-1-9(16)2-4-15/h5-6H,1-4H2

• InChIKey:
• JDBRPRCGZDOGDU-UHFFFAOYSA-N

• 2-Chloro-6-(4-oxopiperidin-1-yl)isonicotinonitrile is a useful research compound. Its molecular formula is C11H10ClN3O and its molecular weight is 235.67 g/mol. The purity is usually 95%.

Ethyl 8-oxo-5,6,7,8-tetrahydroisoquinoline-7-carboxylate

In Stock

• CAS RN:
• 864499-11-6

• Formula:
• C12H13NO3

• InChI:
• InChI=1S/C12H13NO3/c1-2-16-12(15)9-4-3-8-5-6-13-7-10(8)11(9)14/h5-7,9H,2-4H2,1H3

• InChIKey:
• LPGAXSLNOCINCN-UHFFFAOYSA-N

• Ethyl 8-oxo-5,6,7,8-tetrahydroisoquinoline-7-carboxylate is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.

C-(3'-Trifluoromethoxybiphenyl-4-yl)-methylamine

In Stock

• CAS RN:
• 783299-11-6

• Formula:
• C14H12F3NO

• InChI:
• InChI=1S/C14H12F3NO/c15-14(16,17)19-13-3-1-2-12(8-13)11-6-4-10(9-18)5-7-11/h1-8H,9,18H2

• InChIKey:
• LUPKXLCHTBSWLJ-UHFFFAOYSA-N

• C-(3'-Trifluoromethoxybiphenyl-4-yl)-methylamine is a useful research compound. Its molecular formula is C14H12F3NO and its molecular weight is 267.25 g/mol. The purity is usually 95%.

1-tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate

In Stock

• CAS RN:
• 220499-11-6

• Formula:
• C15H17NO4

• InChI:
• InChI=1S/C15H17NO4/c1-15(2,3)20-14(18)16-9-8-10-11(13(17)19-4)6-5-7-12(10)16/h5-9H,1-4H3

• InChIKey:
• HLGNJZVTHXMEHU-UHFFFAOYSA-N

• 1-tert-Butyl 4-methyl 1H-indole-1,4-dicarboxylate is a useful research compound. Its molecular formula is C15H17NO4 and its molecular weight is 275.3 g/mol. The purity is usually 95%.

1-[(4-Chlorophenyl)methyl]-6-methoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one

In Stock

• CAS RN:
• 872199-11-6

• Formula:
• C24H20ClNO5S

• InChI:
• InChI=1S/C24H20ClNO5S/c1-30-18-7-10-20(11-8-18)32(28,29)23-15-26(14-16-3-5-17(25)6-4-16)22-12-9-19(31-2)13-21(22)24(23)27/h3-13,15H,14H2,1-2H3

• InChIKey:
• SCDIMXMUIYZJNV-UHFFFAOYSA-N

• 1-[(4-Chlorophenyl)methyl]-6-methoxy-3-(4-methoxyphenyl)sulfonylquinolin-4-one is a useful research compound. Its molecular formula is C24H20ClNO5S and its molecular weight is 469.94. The purity is usually 95%.

Ethyl 4-[[2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetyl]amino]benzoate

In Stock

• CAS RN:
• 893999-11-6

• Formula:
• C20H18N4O3S

• InChI:
• InChI=1S/C20H18N4O3S/c1-2-27-20(26)14-5-7-16(8-6-14)22-18(25)13-28-19-10-9-17(23-24-19)15-4-3-11-21-12-15/h3-12H,2,13H2,1H3,(H,22,25)

• InChIKey:
• XCUJFFUXYYHWIE-UHFFFAOYSA-N

• Ethyl 4-[[2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetyl]amino]benzoate is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.

N-(5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)-2-(3,4-dimethoxyphenyl)acetamide

In Stock

• CAS RN:
• 932999-11-6

• Formula:
• C14H16N4O3S

• InChI:
• InChI=1S/C14H16N4O3S/c1-20-10-4-3-9(7-11(10)21-2)8-12(19)15-13-16-17-14-18(13)5-6-22-14/h3-4,7H,5-6,8H2,1-2H3,(H,15,16,19)

• InChIKey:
• WUMKFTRCWUIFLH-UHFFFAOYSA-N

• N-(5,6-dihydrothiazolo[2,3-c][1,2,4]triazol-3-yl)-2-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C14H16N4O3S and its molecular weight is 320.37. The purity is usually 95%.

(2E)-3-(3,5-Dichloro-4-isopropoxyphenyl)acrylic acid

Usually In Stock

• CAS RN:
• 937599-11-6

• Formula:
• C12H12Cl2O3

• InChI:
• InChI=1S/C12H12Cl2O3/c1-7(2)17-12-9(13)5-8(6-10(12)14)3-4-11(15)16/h3-7H,1-2H3,(H,15,16)/b4-3+

• InChIKey:
• DKGRRWODQUYVRA-ONEGZZNKSA-N

• (2E)-3-(3,5-Dichloro-4-isopropoxyphenyl)acrylic acid is a useful research compound. Its molecular formula is C12H12Cl2O3 and its molecular weight is 275.13. The purity is usually 95%.

2-[(2,5-Dimethoxyphenyl)amino]-5-nitrobenzonitrile

In Stock

• CAS RN:
• 945299-11-6

• Formula:
• C15H13N3O4

• InChI:
• InChI=1S/C15H13N3O4/c1-21-12-4-6-15(22-2)14(8-12)17-13-5-3-11(18(19)20)7-10(13)9-16/h3-8,17H,1-2H3

• InChIKey:
• KTYMFHWPEAFSQO-UHFFFAOYSA-N

• 2-[(2,5-Dimethoxyphenyl)amino]-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C15H13N3O4 and its molecular weight is 299.286. The purity is usually 95%.

[4-Bromo-2-(3,4-dichlorophenoxy)phenyl]methanol

In Stock

• CAS RN:
• 1271699-11-6

• Formula:
• C13H9BrCl2O2

• InChI:
• InChI=1S/C13H9BrCl2O2/c14-9-2-1-8(7-17)13(5-9)18-10-3-4-11(15)12(16)6-10/h1-6,17H,7H2

• InChIKey:
• UCIWLMYSEPBUSF-UHFFFAOYSA-N

• [4-Bromo-2-(3,4-dichlorophenoxy)phenyl]methanol is a useful research compound. Its molecular formula is C13H9BrCl2O2 and its molecular weight is 348.02. The purity is usually 95%.

4-((5-bromo-1H-pyrazol-1-yl)methyl)benzoic acid

In Stock

• CAS RN:
• 1616099-11-6

• Formula:
• C11H9BrN2O2

• InChI:
• InChI=1S/C11H9BrN2O2/c12-10-5-6-13-14(10)7-8-1-3-9(4-2-8)11(15)16/h1-6H,7H2,(H,15,16)

• InChIKey:
• PNWCSFKYBZQZNQ-UHFFFAOYSA-N

• 4-((5-bromo-1H-pyrazol-1-yl)methyl)benzoic acid is a useful research compound. Its molecular formula is C11H9BrN2O2 and its molecular weight is 281.1 g/mol. The purity is usually 95%.

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2,4,5-trimethylbenzene-1-sulfonamide

In Stock

• CAS RN:
• 1019099-11-6

• Formula:
• C24H26N6O2S

• InChI:
• InChI=1S/C24H26N6O2S/c1-15-12-17(3)22(13-16(15)2)33(31,32)29-21-8-6-20(7-9-21)25-23-10-11-24(27-26-23)30-19(5)14-18(4)28-30/h6-14,29H,1-5H3,(H,25,26)

• InChIKey:
• SQJOMSVVLSMVMI-UHFFFAOYSA-N

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2,4,5-trimethylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C24H26N6O2S and its molecular weight is 462.6 g/mol. The purity is usually 95%.